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Compound of Interest

Compound Name: 3-Chloro-L-tyrosine-13C6

Cat. No.: B15570326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 3-

Chloro-L-tyrosine-¹³C₆, a stable isotope-labeled compound used in research. Adherence to

these procedures is critical for maintaining a safe laboratory environment and ensuring

regulatory compliance. While some suppliers classify 3-Chloro-L-tyrosine as non-hazardous,

others identify it as a potential irritant to the skin, eyes, and respiratory system[1]. Therefore,

prudent handling in accordance with standard laboratory safety protocols is essential.

Immediate Safety and Handling
Before handling 3-Chloro-L-tyrosine-¹³C₆, ensure that you are familiar with the following safety

protocols and have the necessary personal protective equipment (PPE) readily available.
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PPE Category Recommendation

Eye Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166[1].

Hand Protection

Wear appropriate protective gloves. It is

recommended to use gloves made of a material

that is impermeable and resistant to the product.

Always inspect gloves before use and dispose

of contaminated gloves in accordance with

laboratory practices[1].

Body Protection
Wear appropriate protective clothing to prevent

skin exposure[1].

Respiratory Protection

Under normal conditions with adequate

ventilation, respiratory protection is not typically

required. If there is a risk of dust formation, a

type N95 or P1 dust mask may be

appropriate[1].

Spill and Emergency Procedures
In the event of a spill or accidental exposure, follow these immediate steps:

Spill Containment:

Ensure the area is well-ventilated[1].

Wear the appropriate PPE[1].

Prevent the powder from becoming airborne; avoid creating dust[1].

Carefully sweep or shovel the spilled solid material into a suitable, labeled container for

disposal[1]. Do not allow the substance to enter drains, sewers, or water sources[1].
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First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-20

minutes at an eyewash station, holding the eyelids open. Seek immediate medical

attention[2].

Skin Contact: Remove contaminated clothing. Brush off any dry chemical from the skin

before flushing the affected area with soap and water for at least 15 minutes. If irritation

persists, seek medical attention[2].

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.

Ingestion: If swallowed, rinse mouth with water. Seek medical advice.

Step-by-Step Disposal Protocol
The primary recommendation for the disposal of 3-Chloro-L-tyrosine-¹³C₆ is to engage a

licensed professional waste disposal service[1]. The following steps provide a comprehensive

guide for its proper disposal:

Segregation of Waste:

All solid waste containing 3-Chloro-L-tyrosine-¹³C₆, including contaminated PPE (such as

gloves and weigh boats), must be collected in a designated and clearly labeled

"Halogenated Organic Solid Waste" container[2].

Crucially, do not mix halogenated waste with non-halogenated waste streams[2].

Container Management:

Whenever possible, keep the chemical in its original container[1].

Ensure the waste container is properly sealed and stored in a cool, dry, and well-ventilated

area, away from incompatible materials.

Professional Disposal:
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Contact a licensed hazardous waste disposal service to arrange for the collection and

disposal of the segregated waste[2].

One suggested method of disposal is to dissolve or mix the material with a combustible

solvent and incinerate it in a chemical incinerator equipped with an afterburner and

scrubber. This should only be performed by a licensed and qualified service[1].

Decontamination:

Thoroughly clean any areas or equipment that have come into contact with the chemical.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the safe disposal of 3-Chloro-L-

tyrosine-¹³C₆.
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Caption: A logical workflow for the safe handling and disposal of 3-Chloro-L-tyrosine-¹³C₆.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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